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Compound of Interest

Compound Name: 4-Methylmorpholine-3-carbonitrile

CAS No.: 850656-00-7

Cat. No.: B1603849

Get Quote

Abstract
4-Methylmorpholine-3-carbonitrile is a versatile

-aminonitrile scaffold used extensively in the synthesis of bioactive morpholine derivatives.
Acting as a "masked" iminium ion, it serves as a critical intermediate for introducing
substituents at the C3 position via the Bruylants reaction or for accessing diamines via nitrile
reduction. This application note details standardized protocols for its handling, nucleophilic
substitution, and reduction, providing a robust roadmap for medicinal chemists targeting DPP-4
inhibitors and related pharmacophores.[1]

Chemical Profile & Safety Architecture
Compound Characteristics[2][3][4]

IUPAC Name: 4-Methylmorpholine-3-carbonitrile[1]

Functional Class:

-Aminonitrile (Morpholine derivative)[1]
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Key Reactivity:

Electrophilic: Precursor to iminium ions (loss of

CN).[2]

Reducible: Precursor to 3-(aminomethyl)morpholines.

Acidic: The

-proton allows for deprotonation/alkylation under specific conditions.

Critical Safety Protocols (HCN Hazard)
WARNING:

-Aminonitriles exist in equilibrium with their corresponding iminium ions and cyanide anions.
Under acidic or thermal stress, this compound can release Hydrogen Cyanide (HCN) gas.

Hazard Class Risk Description Mitigation Strategy

Acute Toxicity

Potential release of cyanide

upon hydrolysis or contact with

strong acids.

Work exclusively in a fume

hood. Keep a cyanide antidote

kit (e.g., Hydroxocobalamin)

accessible.

Flammability
Morpholine derivatives are

generally flammable.[3][4]

Ground all glassware; use

spark-proof tools.

Waste Disposal
Aqueous waste may contain

free cyanide.

Quench all aqueous waste

streams with bleach (NaOCl)

at pH > 10 to oxidize cyanide

to cyanate before disposal.

Mechanistic Insight: The Bruylants Reaction
The synthetic utility of 4-Methylmorpholine-3-carbonitrile lies in its ability to undergo the

Bruylants reaction. Unlike standard nitriles where nucleophiles attack the cyano carbon, this
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-aminonitrile ejects the cyano group to form a reactive iminium intermediate, which is then
trapped by a nucleophile (typically a Grignard or Organozinc reagent).[2][5]

Reaction Pathway Diagram
The following diagram illustrates the divergence between the Bruylants substitution and

standard reduction pathways.
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Figure 1: Mechanistic divergence of 4-Methylmorpholine-3-carbonitrile.[2] The upper path

shows the Bruylants substitution via an iminium ion; the lower path shows reduction to the

diamine.

Protocol A: C3-Alkylation via Bruylants Reaction
Objective: Synthesis of 3-Benzyl-4-methylmorpholine. Scope: Applicable for introducing

alkyl/aryl groups using Grignard reagents.[2]

Reagents & Stoichiometry
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Component Equiv. Role Notes

4-Methylmorpholine-3-

carbonitrile
1.0 Substrate

Dry azeotropically if

wet.[1]

Benzylmagnesium

Chloride (2M in THF)
2.5 Nucleophile

Excess required to

drive equilibrium.

THF (Anhydrous) 10 V Solvent Must be peroxide-free.

AgBF₄ (Optional) 1.1 Promoter

Silver salts precipitate

AgCN, forcing iminium

formation.[2]

Step-by-Step Methodology
Setup: Flame-dry a 2-neck round bottom flask (RBF) equipped with a magnetic stir bar,

reflux condenser, and nitrogen inlet.

Dissolution: Charge the flask with 4-Methylmorpholine-3-carbonitrile (1.0 equiv) and

anhydrous THF under

atmosphere.

Note: If using the silver salt promoter (recommended for difficult substrates), add AgBF

at this stage and stir for 15 min in the dark.

Addition: Cool the solution to 0°C. Add Benzylmagnesium chloride (2.5 equiv) dropwise via

syringe over 20 minutes.

Observation: A precipitate (Mg salts) may form.

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4–16 hours.

Monitoring: Monitor by TLC (visualize with Dragendorff’s reagent for amines). The nitrile

spot should disappear.

Quench: Cool to 0°C. CAREFULLY quench with saturated aqueous NH
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Cl.

Caution: Exothermic reaction. HCN evolution is possible; ensure high exhaust ventilation.

Workup: Extract with Et

O (3x). Wash combined organics with Brine. Dry over MgSO

and concentrate.

Purification: The crude tertiary amine is often pure enough for use. If necessary, purify via

flash chromatography (DCM/MeOH/NH

).

Protocol B: Reduction to Diamine
Objective: Synthesis of 3-(Aminomethyl)-4-methylmorpholine. Scope: Preparation of diamine

linkers for drug conjugates.

Reagents & Stoichiometry
Component Equiv. Role Notes

4-Methylmorpholine-3-

carbonitrile
1.0 Substrate -

LiAlH₄ (LAH) 2.0 Reductant
Powder or pellet form.

[1]

THF (Anhydrous) 15 V Solvent -

Rochelle's Salt N/A Workup Agent
Essential for breaking

Aluminum emulsions.

Step-by-Step Methodology
Slurry Prep: In a dry 3-neck flask under Argon, suspend LiAlH

(2.0 equiv) in anhydrous THF (50% of total volume) at 0°C.
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Addition: Dissolve the nitrile in the remaining THF and add dropwise to the LAH slurry.

Maintain internal temperature <10°C.

Reflux: Once addition is complete, warm to RT, then heat to reflux (66°C) for 3–6 hours.

Checkpoint: Reaction is complete when the nitrile peak (approx. 2220 cm

) disappears in IR.

Fieser Workup (Critical): Cool to 0°C. Quench carefully in this specific order per gram of LAH

used:

1 mL Water[1]

1 mL 15% NaOH[1]

3 mL Water[1]

Filtration: A granular white precipitate will form. Filter through a Celite pad. Rinse the cake

with THF.

Isolation: Concentrate the filtrate to yield the crude diamine as a pale yellow oil.

Storage: Store under Nitrogen; primary amines effectively scavenge CO

from air to form carbamates.

Analytical Validation
To ensure protocol success, verify the product using the following markers:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://patents.google.com/patent/WO2019004114A1/en
https://patents.google.com/patent/WO2019004114A1/en
https://patents.google.com/patent/WO2019004114A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603849?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method Expected Signal (Product) Diagnostic Change

FT-IR

Protocol A: No Nitrile

peak.Protocol B: Broad N-H

stretch (3300-3500 cm⁻¹).

Disappearance of sharp -CN

stretch at ~2220 cm⁻¹.

¹H-NMR

Protocol A: New multiplets in

aromatic region (if Benzyl

used).Protocol B: Upfield shift

of CH₂ protons adjacent to

new amine.

Loss of the methine proton

signal adjacent to the nitrile

(often ~4.0-4.5 ppm).

Mass Spec

[M+H]⁺ consistent with

substitution or reduction (+4

mass units for reduction).

-

Troubleshooting Guide
Issue Probable Cause Corrective Action

Low Yield (Protocol A) Incomplete iminium formation.

Add Lewis Acid promoter

(AgBF₄, ZnBr₂, or MgBr₂).[1]

Increase Grignard equivalents.

Emulsion during Workup

(Protocol B)

Aluminum hydroxides forming

gel.

Use Rochelle's salt (Sodium

Potassium Tartrate) saturated

solution and stir for 2 hours, or

use the Fieser method strictly.

Starting Material Recovery

Grignard acting as base

(deprotonation) rather than

nucleophile.

Use a less basic

organometallic (e.g.,

Organozinc) or lower the

reaction temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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